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Compound of Interest

Compound Name: dl-Alanyl-dI-valine

Cat. No.: B162794

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of dl-
Alanyl-dl-valine (CAS No. 1999-46-8), ensuring the safety of laboratory personnel and
compliance with environmental regulations. The following procedures are based on available
safety data sheets and general laboratory best practices.

Key Chemical Information and Handling

For safe handling and disposal, it is crucial to be aware of the fundamental properties of dlI-
Alanyl-dl-valine.
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Property Information
Chemical Name dl-Alanyl-dl-valine
CAS Number 1999-46-8[1]

H-DL-Ala-DL-Val-OH, 2-(2-

Synonyms aminopropanoylamino)-3-methylbutanoic acid[1]
[2]

Appearance White to almost white powder or crystals[1]

Recommended Use Industrial and scientific research[2]

Store in a tightly closed container in a dry, cool,
Storage and well-ventilated place.[2] Recommended

storage temperature is -20°C.[1]

Water Hazard Class (WGK) 3 (Germany)[1]

Disposal Procedures

The proper disposal of dl-Alanyl-dl-valine depends on whether it is contaminated with other
hazardous materials. Always handle the substance in a well-ventilated area and wear
appropriate personal protective equipment (PPE), including safety goggles and gloves.[2]

Step 1: Waste Identification and Segregation
e Non-Contaminated Waste: Pure, uncontaminated dl-Alanyl-dl-valine.

o Contaminated Waste: dl-Alanyl-dl-valine mixed with other chemicals, solvents, or
hazardous materials.

Step 2: Disposal of Non-Contaminated dl-Alanyl-dl-valine
» Collection: Carefully collect the solid waste. Avoid the formation of dust.[2]

» Containerization: Place the collected material in a suitable, closed, and clearly labeled
container for disposal.[2]
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» Disposal: Arrange for disposal in accordance with all applicable local, state, and federal laws
and regulations.[2] Do not let the product enter drains.

Step 3: Disposal of Contaminated dl-Alanyl-di-valine

o Hazard Assessment: Identify the hazards associated with all contaminants in the mixture.
The disposal method will be determined by the most hazardous component.

e Segregation: Keep contaminated waste separate from non-hazardous waste.

» Containerization: Place the contaminated waste in a sealed, leak-proof container that is
compatible with all chemical components of the waste.

o Labeling: Clearly label the container as "Hazardous Waste" and list all chemical constituents.

» Disposal: Dispose of the hazardous waste through a licensed waste disposal company,
adhering to all local, state, and federal regulations.

Step 4: Disposal of Empty Containers

» Triple Rinse: Rinse the empty container with a suitable solvent (e.g., water or ethanol) three
times.

e Rinsate Collection: Collect the rinsate as chemical waste and dispose of it according to the
procedures for the solvent used.

» Container Disposal: Once decontaminated, the container can be disposed of in the regular
laboratory trash, unless institutional guidelines or local regulations specify otherwise.

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of dl-
Alanyl-dl-valine.
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Disposal Workflow for dl-Alanyl-dl-valine
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Caption: Decision-making workflow for the proper disposal of dl-Alanyl-dl-valine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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